Cas no 953189-13-4 (N-(2-chlorophenyl)methyl-2-{5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidin-3-yl}acetamide)

• Product Name: N-(2-chlorophenyl)methyl-2-{5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidin-3-yl}acetamide
• CAS No: 953189-13-4
• MF: C₁₅H₁₄ClN₃O₂S
• MW: 335.808560848236
• CID: 6220347
• PubChem ID: 16867759
• Update Time: 2025-10-28

N-(2-chlorophenyl)methyl-2-{5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidin-3-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-chlorophenyl)methyl-2-{5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidin-3-yl}acetamide
• 953189-13-4
• N-[(2-chlorophenyl)methyl]-2-{5-oxo-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidin-3-yl}acetamide
• AKOS024652552
• F2495-0061
• N-(2-chlorobenzyl)-2-(5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidin-3-yl)acetamide
• N-[(2-chlorophenyl)methyl]-2-(5-oxo-2,3-dihydro-[1,3]thiazolo[3,2-a]pyrimidin-3-yl)acetamide

• Inchi： 1S/C15H14ClN3O2S/c16-12-4-2-1-3-10(12)8-18-13(20)7-11-9-22-15-17-6-5-14(21)19(11)15/h1-6,11H,7-9H2,(H,18,20)
• InChI Key： XZSJJFORIHMMCO-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CNC(CC1CSC2=NC=CC(N12)=O)=O

Computed Properties

• Exact Mass: 335.0495256g/mol
• Monoisotopic Mass: 335.0495256g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 87.1Ų

Additional information on N-(2-chlorophenyl)methyl-2-{5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidin-3-yl}acetamide

Comprehensive Guide to N-(2-chlorophenyl)methyl-2-{5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidin-3-yl}acetamide (CAS No. 953189-13-4)

N-(2-chlorophenyl)methyl-2-{5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidin-3-yl}acetamide (CAS No. 953189-13-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique thiazolo[3,2-a]pyrimidin core, is widely studied for its potential applications in drug development and medicinal chemistry. Researchers are particularly interested in its structural properties, which make it a promising candidate for targeting specific biological pathways.

The molecular structure of N-(2-chlorophenyl)methyl-2-{5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidin-3-yl}acetamide includes a chlorophenyl group and a thiazolopyrimidine moiety, contributing to its distinct chemical behavior. These functional groups are known to influence the compound's solubility, stability, and reactivity, making it a valuable subject for synthetic and analytical studies. The presence of the 5-oxo group further enhances its potential for forming hydrogen bonds, a critical feature in molecular interactions.

In recent years, the demand for N-(2-chlorophenyl)methyl-2-{5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidin-3-yl}acetamide has increased due to its relevance in drug discovery and biochemical assays. Scientists are exploring its role as a pharmacophore in designing new therapeutic agents, particularly for conditions requiring modulation of enzymatic activity. The compound's ability to interact with specific protein targets has made it a focal point in structure-activity relationship (SAR) studies.

One of the most frequently searched questions about CAS No. 953189-13-4 is its synthetic route. The compound is typically synthesized through multi-step organic reactions, including condensation and cyclization processes. Researchers often seek optimized protocols to improve yield and purity, highlighting the importance of green chemistry principles in its production. Additionally, its stability under various pH conditions is a common topic of discussion in academic forums.

The application of N-(2-chlorophenyl)methyl-2-{5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidin-3-yl}acetamide extends to biomedical research, where it is used as a reference standard in high-throughput screening (HTS) assays. Its compatibility with modern analytical techniques, such as LC-MS and NMR spectroscopy, ensures accurate characterization and quality control. This has led to its inclusion in numerous commercial and academic research libraries.

Market trends indicate a growing interest in thiazolopyrimidine derivatives, with CAS No. 953189-13-4 being a notable example. Suppliers and manufacturers are expanding their portfolios to meet the rising demand from pharmaceutical and biotechnology sectors. The compound's niche applications, coupled with its potential for customization, position it as a key player in the fine chemicals market.

For researchers and industry professionals, understanding the physicochemical properties of N-(2-chlorophenyl)methyl-2-{5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidin-3-yl}acetamide is crucial. Parameters such as melting point, solubility, and partition coefficient (logP) are frequently analyzed to predict its behavior in biological systems. These properties are also essential for formulating drug delivery systems and ensuring regulatory compliance.

In conclusion, N-(2-chlorophenyl)methyl-2-{5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidin-3-yl}acetamide (CAS No. 953189-13-4) represents a versatile and highly studied compound in modern chemistry. Its structural complexity and functional diversity make it a valuable asset in medicinal chemistry and drug development. As research continues to uncover new applications, this compound is expected to remain a topic of interest for scientists and industry stakeholders alike.